Cas no 302554-80-9 (2-Bromo-9,9-dioctyl fluorene)

• Product Name: 2-Bromo-9,9-dioctyl fluorene
• CAS No: 302554-80-9
• MF: C₂₉H₄₁Br
• MW: 469.539848089218
• MDL: MFCD12024273
• CID: 830094
• PubChem ID: 253661683
• Update Time: 2025-05-23

2-Bromo-9,9-dioctyl fluorene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-9,9-dioctyl fluorene
• 2-Bromo-9,9-di-n-octylfluorene
• 2-BROMO-9,9-(DI-N-OCTYL)-9H-FLUORENE
• 2-Bromo-9,9-dioctyl-9H-fluorene
• 2-bromo 9,9-dioctylfluorene
• 2-bromo-9,9-dioctyfluorene
• 9H-Fluorene,2-bromo-9,9-dioctyl
• QC-552
• RB3184
• 2-bromo-9,9-di-(n-octyl)-fluorene
• DA-18083
• AS-3248
• 9,9-dioctyl-2-bromofluorene
• ITVGRPGDCPNGHZ-UHFFFAOYSA-N
• B4366
• DTXSID00514137
• SB66568
• CMA55480
• MFCD12024273
• SY023245
• 9H-Fluorene, 2-bromo-9,9-dioctyl-
• SCHEMBL1923129
• 2-Bromo-9,9-dioctylfluorene
• 302554-80-9
• AKOS015901349
• 2-bromo-9,9-bis(n-octyl)fluorene

• MDL： MFCD12024273
• Inchi： 1S/C29H41Br/c1-3-5-7-9-11-15-21-29(22-16-12-10-8-6-4-2)27-18-14-13-17-25(27)26-20-19-24(30)23-28(26)29/h13-14,17-20,23H,3-12,15-16,21-22H2,1-2H3
• InChI Key： ITVGRPGDCPNGHZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC=CC=3C(C=2C=1)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 468.23900
• Monoisotopic Mass: 468.23916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.076
• Boiling Point: 120°C(lit.)
• Flash Point: 260.074 °C
• Refractive Index: 1.5520 to 1.5560
• PSA: 0.00000
• LogP: 10.21680

2-Bromo-9,9-dioctyl fluorene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-Bromo-9,9-dioctyl fluorene

2-Bromo-9,9-Dioctyl Fluorene: A Comprehensive Overview

2-Bromo-9,9-Dioctyl Fluorene, also known by its CAS number 302554-80-9, is a versatile organic compound that has garnered significant attention in the fields of organic electronics, optoelectronics, and materials science. This compound is a derivative of fluorene, a polycyclic aromatic hydrocarbon, with bromine and octyl groups attached at specific positions. The unique structure of 2-Bromo-9,9-Dioctyl Fluorene endows it with exceptional electronic and optical properties, making it a valuable material for various applications.

The fluorene backbone is a fundamental building block in many advanced materials due to its planar geometry and conjugated π-system. The substitution of bromine at the 2-position and octyl groups at the 9-position introduces functionalization that enhances solubility, stability, and compatibility with other materials. Recent studies have demonstrated that 2-Bromo-9,9-Dioctyl Fluorene can serve as an effective precursor for synthesizing low-dimensional materials such as quantum dots and nanoribbons. These materials exhibit tunable electronic properties, which are highly desirable for applications in flexible electronics and photovoltaic devices.

In the realm of organic light-emitting diodes (OLEDs), 2-Bromo-9,9-Dioctyl Fluorene has been utilized as a host material due to its high thermal stability and excellent charge transport properties. Researchers have reported that incorporating this compound into OLED architectures significantly improves device efficiency and operational lifetime. Furthermore, its ability to act as a platform for further functionalization opens up possibilities for the development of advanced materials with tailored properties.

The synthesis of 2-Bromo-9,9-Dioctyl Fluorene typically involves multi-step organic reactions, including Friedel-Crafts alkylation and bromination. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements are crucial for scaling up production to meet the growing demand from various industries.

Beyond electronics, 2-Bromo-9,9-Dioctyl Fluorene has shown promise in bio-related applications. Its biocompatibility and fluorescence properties make it a potential candidate for use in biosensors and imaging agents. Emerging research highlights its ability to interact with biological molecules without causing significant toxicity, which is a critical factor for medical applications.

In summary, 2-Bromo-9,9-Dioctyl Fluorene (CAS No: 302554-80-9) is a multifaceted compound with a wide range of applications across diverse fields. Its unique structure and tunable properties make it an invaluable material for both academic research and industrial development. As ongoing studies continue to uncover new potential uses, this compound is poised to play an even more significant role in shaping the future of advanced materials science.